Cas no 1559-02-0 (Diethyl 1,1-cyclopropanedicarboxylate)

Diethyl 1,1-cyclopropanedicarboxylate is a versatile cyclopropane derivative widely used as a key intermediate in organic synthesis. Its strained cyclopropane ring and bifunctional ester groups make it valuable for constructing complex molecular frameworks, particularly in pharmaceuticals and agrochemicals. The compound exhibits high reactivity in cycloaddition and ring-opening reactions, enabling efficient synthesis of cyclopropane-containing target molecules. Its stability under standard storage conditions and compatibility with various reaction conditions further enhance its utility. The diester functionality allows for selective transformations, offering flexibility in downstream modifications. This reagent is particularly useful in medicinal chemistry for introducing the cyclopropane motif, known to improve metabolic stability and bioavailability in drug candidates.
Diethyl 1,1-cyclopropanedicarboxylate structure
1559-02-0 structure
Product Name:Diethyl 1,1-cyclopropanedicarboxylate
CAS No:1559-02-0
MF:C9H14O4
MW:186.205063343048
MDL:MFCD00001283
CID:41577
PubChem ID:73790
Update Time:2025-06-08

Diethyl 1,1-cyclopropanedicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1,1-cyclopropanedicarboxylate
    • 1,1-Cyclopropanedicarboxylic acid diethyl ester
    • 1,1-CYCLOPROPANEDICARBOXYLIC ACID
    • Diethyl 1,1-cyclopropane dicarboxyliate
    • DIETHYL-1,1-CYCLOPROPANEDICARBOXYLATE
    • Diethyl-1.1-cyclopropanedicarboxylate
    • 1,1-diethyl cyclopropane-1,1-dicarboxylate
    • cyclopropane-1,1-dicarboxylic acid diethyl ester
    • diethyl cyclopropane-1,1'-dicarboxylate
    • Diethyl cyclopropane-1,1-dicarboxylate
    • diethyl cyclopropane-1,1-dicarboxylic acid
    • 1,1-Cyclopropanedicarboxylicacid, diethyl ester (6CI,7CI,8CI,9CI)
    • 1,1-Bis(ethoxycarbonyl)cyclopropane
    • 1,1-Dicarbethoxycyclopropane
    • Ethyl1,1-cyclopropanedicarboxylate
    • NSC 21376
    • 1,1-Cyclopropanedicarboxylic acid, diethyl ester
    • KYYUCZOHNYSLFV-UHFFFAOYSA-N
    • 1,1-Cyclopropanedicarboxylic acid, 1,1-diethyl ester
    • diethylcyclopropan-1,1-dicarboxylat
    • BB 0221113
    • AM20080405
    • PB47463
    • SY028391
    • Benzenemethanol, 4-fluoro-.alpha.-(trichloromethyl)-
    • Cyclopropane-1,1-dicarboxylic acid diethyl ester;Diethyl 1,1-Cyclopropanedicarboxylate
    • Diethyl 1,1-cyclopropane dicarboxylate
    • SCHEMBL69496
    • EINECS 216-321-6
    • MFCD00001283
    • HL-0756
    • 1,1-cyclopropane dicarboxylic acid diethyl ester
    • Diethyl 1 pound not1-Cyclopropanedicarboxylate
    • Z223687890
    • NS00021697
    • D56NXJ5UMC
    • W-108015
    • 1559-02-0
    • Q63409372
    • NSC-21376
    • AI3-05554
    • DTXSID80165984
    • Diethyl cyclopropane-1,1-dicarboxylate, purum, >=97.0% (GC)
    • AC-23900
    • AKOS000121159
    • BCP25628
    • FT-0606083
    • Diethyl cyclopropane-1,1-dicarboxylate, 97%
    • CS-W022623
    • EN300-26553
    • NSC21376
    • DTXCID9088475
    • DB-014750
    • 216-321-6
    • MDL: MFCD00001283
    • Inchi: 1S/C9H14O4/c1-3-12-7(10)9(5-6-9)8(11)13-4-2/h3-6H2,1-2H3
    • InChI Key: KYYUCZOHNYSLFV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(=O)OCC)CC1)=O
    • BRN: 2049509

Computed Properties

  • Exact Mass: 186.08900
  • Monoisotopic Mass: 186.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.055 g/mL at 25 °C(lit.)
  • Melting Point: 134-136 °C(lit.)
  • Boiling Point: 215°C(lit.)
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.433(lit.)
  • PSA: 52.60000
  • LogP: 0.89280
  • Solubility: Slightly soluble in water.

Diethyl 1,1-cyclopropanedicarboxylate Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S24/25-S23
  • Hazardous Material Identification: Xi
  • Safety Term:S23;S24/25
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,Room Temperature

Diethyl 1,1-cyclopropanedicarboxylate Customs Data

  • HS CODE:2917209090
  • Customs Data:

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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Diethyl 1,1-cyclopropanedicarboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1559-02-0)Diethyl 1,1-cyclopropanedicarboxylate
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Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1559-02-0)1,1-环丙基二羧酸二乙酯
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(CAS:1559-02-0)Diethyl 1,1-cyclopropanedicarboxylate
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Diethyl 1,1-cyclopropanedicarboxylate Related Literature

Additional information on Diethyl 1,1-cyclopropanedicarboxylate

Introduction to Diethyl 1,1-cyclopropanedicarboxylate (CAS No. 1559-02-0)

Diethyl 1,1-cyclopropanedicarboxylate, with the chemical formula C₈H₁₀O₄ and CAS number 1559-02-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclic ester derivative has garnered considerable attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The compound is characterized by a cyclopropane ring substituent, which imparts distinct reactivity and stability to the molecule. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The cyclopropane ring is known for its strain, which can be exploited in various chemical reactions, leading to the formation of new bonds and functional groups.

In recent years, Diethyl 1,1-cyclopropanedicarboxylate has been extensively studied for its role in the development of novel therapeutic agents. Its structural motif is found to be particularly useful in designing molecules that interact with biological targets in a specific manner. For instance, researchers have explored its potential as a building block for non-peptide inhibitors, which are increasingly important in drug discovery due to their improved pharmacokinetic properties compared to traditional peptide-based drugs.

One of the most compelling aspects of Diethyl 1,1-cyclopropanedicarboxylate is its versatility in synthetic transformations. The presence of both ester and cyclopropane functionalities allows for a wide range of chemical modifications. For example, the ester group can undergo hydrolysis or transesterification, while the cyclopropane ring can be opened under various conditions to introduce new substituents. This flexibility makes it an invaluable tool for chemists working on complex molecular architectures.

Recent studies have also highlighted the compound's utility in polymer chemistry. The cyclopropane ring can participate in ring-opening polymerization reactions, leading to the formation of polymers with unique properties. These polymers have potential applications in materials science, particularly in the development of advanced coatings and adhesives. The ability to fine-tune the properties of these materials by modifying the structure of Diethyl 1,1-cyclopropanedicarboxylate is a significant advantage.

The pharmaceutical industry has been particularly interested in Diethyl 1,1-cyclopropanedicarboxylate due to its potential as a precursor for bioactive molecules. Researchers have synthesized various derivatives of this compound and evaluated their biological activity. Some of these derivatives have shown promising results in preclinical studies, indicating their potential as lead compounds for further drug development. The cyclopropane moiety is often retained in these derivatives because it can enhance binding affinity to biological targets.

The synthesis of Diethyl 1,1-cyclopropanedicarboxylate typically involves the reaction of malonic acid derivatives with diethyl carbonate or similar reagents under controlled conditions. The cyclopropane ring is formed through a cyclization reaction, which requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, Diethyl 1,1-cyclopropanedicarboxylate (CAS No. 1559-02-0) is a versatile and valuable compound with numerous applications in organic synthesis and pharmaceutical research. Its unique structural features make it an excellent intermediate for the development of new drugs and materials. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.

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Amadis Chemical Company Limited
(CAS:1559-02-0)Diethyl 1,1-cyclopropanedicarboxylate
A3429
Purity:99%
Quantity:1kg
Price ($):204.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1559-02-0)1,1-环丙基二羧酸二乙酯
LE5739163
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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